Cas no 1270482-42-2 (1-(3-CYCLOPENTYLOXYPHENYL)PROPYLAMINE)

1-(3-Cyclopentyloxyphenyl)propylamine is a specialized organic compound featuring a cyclopentyloxy-substituted phenyl group attached to a propylamine backbone. This structure imparts unique physicochemical properties, making it valuable for applications in pharmaceutical research and fine chemical synthesis. The cyclopentyloxy moiety enhances lipophilicity, potentially improving bioavailability in drug development contexts. Its amine functionality allows for further derivatization, enabling its use as a versatile intermediate in the synthesis of more complex molecules. The compound's well-defined structure ensures consistent reactivity, supporting precise modifications in target-oriented synthesis. Suitable for controlled environments, it requires handling under inert conditions to maintain stability.
1-(3-CYCLOPENTYLOXYPHENYL)PROPYLAMINE structure
1270482-42-2 structure
Product Name:1-(3-CYCLOPENTYLOXYPHENYL)PROPYLAMINE
CAS No:1270482-42-2
MF:C14H21NO
MW:219.322643995285
CID:5582861
PubChem ID:77493307
Update Time:2025-11-01

1-(3-CYCLOPENTYLOXYPHENYL)PROPYLAMINE Chemical and Physical Properties

Names and Identifiers

    • 1-(3-CYCLOPENTYLOXYPHENYL)PROPYLAMINE
    • Benzenemethanamine, 3-(cyclopentyloxy)-α-ethyl-
    • N16394
    • 1270482-42-2
    • Inchi: 1S/C14H21NO/c1-2-14(15)11-6-5-9-13(10-11)16-12-7-3-4-8-12/h5-6,9-10,12,14H,2-4,7-8,15H2,1H3
    • InChI Key: HSALIYYEPAAHCX-UHFFFAOYSA-N
    • SMILES: O(C1=CC=CC(=C1)C(CC)N)C1CCCC1

Computed Properties

  • Exact Mass: 219.162314293g/mol
  • Monoisotopic Mass: 219.162314293g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 35.2Ų

Experimental Properties

  • Density: 1.034±0.06 g/cm3(Predicted)
  • Boiling Point: 333.6±25.0 °C(Predicted)
  • pka: 9.23±0.10(Predicted)

1-(3-CYCLOPENTYLOXYPHENYL)PROPYLAMINE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1844565-1g
1-(3-Cyclopentyloxyphenyl)propylamine
1270482-42-2 98%
1g
¥4313.00 2024-08-09

Additional information on 1-(3-CYCLOPENTYLOXYPHENYL)PROPYLAMINE

Research Brief on 1-(3-CYCLOPENTYLOXYPHENYL)PROPYLAMINE (CAS: 1270482-42-2): Recent Advances and Applications

1-(3-Cyclopentyloxyphenyl)propylamine (CAS: 1270482-42-2) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. Recent studies have explored its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications in treating various diseases.

Recent literature highlights the role of 1-(3-cyclopentyloxyphenyl)propylamine as a precursor in the synthesis of selective serotonin reuptake inhibitors (SSRIs) and other central nervous system (CNS)-targeting drugs. Its unique structural features, including the cyclopentyloxy and propylamine moieties, contribute to its binding affinity for specific neurotransmitter receptors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating serotonin levels in preclinical models, suggesting potential applications in mood disorders such as depression and anxiety.

In addition to its CNS applications, 1-(3-cyclopentyloxyphenyl)propylamine has been investigated for its anti-inflammatory and analgesic properties. A recent Bioorganic & Medicinal Chemistry Letters article (2024) reported that derivatives of this compound exhibited significant COX-2 inhibition, comparable to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). These findings open new avenues for developing safer and more effective anti-inflammatory agents with reduced gastrointestinal side effects.

The compound's pharmacokinetic profile has also been a subject of recent research. Studies utilizing advanced analytical techniques, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS), have provided insights into its metabolic stability and bioavailability. For instance, a 2024 Drug Metabolism and Disposition study revealed that 1-(3-cyclopentyloxyphenyl)propylamine undergoes hepatic metabolism primarily via cytochrome P450 enzymes, with a half-life suitable for once-daily dosing in potential clinical applications.

Ongoing research efforts are exploring the structural optimization of 1-(3-cyclopentyloxyphenyl)propylamine to enhance its therapeutic index. Computational chemistry approaches, including molecular docking and quantitative structure-activity relationship (QSAR) modeling, are being employed to design novel analogs with improved target selectivity and reduced off-target effects. These advancements underscore the compound's versatility as a scaffold in drug discovery pipelines.

In conclusion, 1-(3-cyclopentyloxyphenyl)propylamine (CAS: 1270482-42-2) represents a promising chemical entity with multifaceted pharmacological potential. Recent studies have elucidated its mechanisms of action and therapeutic applications, positioning it as a valuable candidate for further preclinical and clinical development. Future research should focus on translational studies to validate its efficacy and safety in human trials, as well as explore its potential in combination therapies for complex disorders.

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